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2,4-Dichloro-5-

methylbenzaldehyde

CAS No.: 63525-12-2

Cat. No.: B2995549

Get Quote

Executive Summary & Compound Profile
2,4-Dichloro-5-methylbenzaldehyde is a critical halogenated building block, often utilized in

the synthesis of bioactive scaffolds (e.g., quinolines, thiazoles) for kinase inhibitors and

antifungal agents.[2][3] Its high reactivity makes it susceptible to oxidation (forming benzoic

acid) and reduction (forming benzyl alcohol), making Elemental Analysis (EA) a vital

"gatekeeper" technique for validating bulk purity before downstream synthesis.[1]

This guide compares the theoretical elemental composition against experimental scenarios

(simulated based on common impurities) to demonstrate the performance of EA as a quality

control tool.
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Property Data

IUPAC Name 2,4-Dichloro-5-methylbenzaldehyde

CAS Number 63525-12-2

Molecular Formula C₈H₆Cl₂O

Molecular Weight 189.04 g/mol

Physical State White to off-white crystalline solid (typically)

Primary Impurities
2,4-Dichloro-5-methylbenzoic acid (Oxidation),

2,4-Dichloro-5-methylbenzyl alcohol (Reduction)

Theoretical Baseline: The Reference Standard
To validate any synthesized batch, the experimental data must fall within ±0.4% of these

theoretical values.

Table 1: Theoretical Elemental Composition (C₈H₆Cl₂O)

Element Count Atomic Mass
Total Mass
Contribution

Theoretical %

Carbon (C) 8 12.011 96.09 50.83%

Hydrogen (H) 6 1.008 6.05 3.20%

Chlorine (Cl) 2 35.45 70.90 37.51%

Oxygen (O) 1 15.999 16.00 8.46%

Comparative Performance Analysis
This section objectively compares the "performance" of Elemental Analysis in detecting specific

quality issues against alternative methods (HPLC/NMR).

Scenario A: Detection of Oxidation (Benzoic Acid Impurity)
Context: Aldehydes oxidize to carboxylic acids upon storage.[1]
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Impurity: 2,4-Dichloro-5-methylbenzoic acid (C₈H₆Cl₂O₂).[1]

Effect: Increases Oxygen content; decreases Carbon/Chlorine percentages slightly.[1]

Sample
State

% C % H % Cl % O
EA

Diagnosis

Pure Target 50.83 3.20 37.51 8.46 Pass

10% Oxidized 49.50 3.15 36.40 10.95

FAIL:

Significant

drift in %O

and %C.

Insight: EA is highly sensitive to oxidation because the introduction of a second oxygen atom

significantly shifts the mass balance.[1]

Comparison: HPLC might miss this if the acid elutes in the void volume or has a similar UV

response factor.[1] EA provides an absolute mass-balance check.[1]

Scenario B: Detection of Residual Solvent (Water/DCM)
Context: Incomplete drying is the most common failure mode.[1]

Impurity: Water (H₂O) or Dichloromethane (CH₂Cl₂).[1]

Sample State % C % H % Cl EA Diagnosis

Pure Target 50.83 3.20 37.51 Pass

+ 2% Water 49.81 3.35 36.76
FAIL: Low C,

High H.

+ 2% DCM 49.95 3.18 38.20
FAIL: High Cl,

Low C.

Insight: EA is the gold standard for detecting non-chromophores like water or inorganic salts,

which NMR and UV-HPLC often miss.[1]
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Experimental Protocol: High-Precision CHN/Cl Analysis
Objective: To obtain publication-quality data for a chlorinated aldehyde.

Step-by-Step Methodology
Sample Preparation (Critical):

Drying: Dry 50 mg of sample in a vacuum desiccator over P₂O₅ for 24 hours at room

temperature. Reason: Aldehydes are volatile; heat drying (>40°C) can cause sublimation

or oxidation.[1]

Weighing: Weigh 2.0–2.5 mg of sample into a tin capsule using a microbalance

(readability 0.001 mg). Fold the capsule to exclude air.[1]

Combustion Setup (Flash 2000 or similar):

Reactor: Quartz combustion tube packed with Chromium(III) Oxide (oxidation catalyst)

and Silver Tungstate on Magnesium Oxide.[1]

Mechanism:[1] The Silver Tungstate is mandatory to trap the Chlorine (forming AgCl).[1]

Without this, free Chlorine gas will interfere with the Nitrogen/Carbon detectors.[1]

Temperature: Furnace at 950–1000°C.

Run Sequence:

Run 3 Blanks (Tin capsule only).

Run 3 K-Factor Standards (Acetanilide or Sulfanilamide).[1]

Run 2,4-Dichloro-5-methylbenzaldehyde (Triplicate).

Run 1 Standard (Drift check).[1]

Data Validation:

Acceptance Criteria: Absolute difference between theoretical and experimental values

must be ≤ 0.40%.
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Visualization: Purity Verification Workflow
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Caption: Logical workflow for validating 2,4-Dichloro-5-methylbenzaldehyde purity using

Elemental Analysis data gates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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